Cas no 1246362-36-6 (Alanine, N-(3-methoxypropyl)-, methyl ester)

• Product Name: Alanine, N-(3-methoxypropyl)-, methyl ester
• CAS No: 1246362-36-6
• MF: C₈H₁₇NO₃
• MW: 175.225482702255
• CID: 5955033
• PubChem ID: 61499790
• Update Time: 2025-06-18

Alanine, N-(3-methoxypropyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Methyl (3-methoxypropyl)alaninate
• EN300-800426
• 1246362-36-6
• SCHEMBL2789104
• CS-0278044
• AKOS010761129
• methyl 2-[(3-methoxypropyl)amino]propanoate
• Alanine, N-(3-methoxypropyl)-, methyl ester

• Inchi： 1S/C8H17NO3/c1-7(8(10)12-3)9-5-4-6-11-2/h7,9H,4-6H2,1-3H3/t7-/m0/s1
• InChI Key： WOSBXTHUBYRPJW-ZETCQYMHSA-N
• SMILES： C(OC)(=O)[C@H](C)NCCCOC

Computed Properties

• Exact Mass: 175.12084340g/mol
• Monoisotopic Mass: 175.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 0.975±0.06 g/cm3(Predicted)
• Boiling Point: 225.5±25.0 °C(Predicted)
• pka: 7.11±0.28(Predicted)

Additional information on Alanine, N-(3-methoxypropyl)-, methyl ester

Alanine, N-(3-methoxypropyl)-, methyl ester (CAS No. 1246362-36-6): An Overview of Its Properties and Applications

Alanine, N-(3-methoxypropyl)-, methyl ester (CAS No. 1246362-36-6) is a versatile compound with a wide range of applications in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes an alanine backbone, a methoxypropyl substituent, and a methyl ester group. These structural features contribute to its diverse chemical properties and potential uses in various scientific and industrial contexts.

The chemical formula of Alanine, N-(3-methoxypropyl)-, methyl ester is C10H21NO3. It is a white to off-white solid at room temperature with a melting point of approximately 45-47°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dichloromethane but has limited solubility in water. These physical properties make it suitable for use in both aqueous and non-aqueous reaction media.

In terms of its chemical reactivity, Alanine, N-(3-methoxypropyl)-, methyl ester exhibits several key characteristics. The presence of the amino group allows it to participate in various amine reactions, such as acylation and alkylation. The methoxypropyl substituent provides additional functional groups that can be modified through selective chemical transformations. The methyl ester group can be hydrolyzed to form the corresponding carboxylic acid or converted into other esters or amides using standard organic synthesis techniques.

Recent research has highlighted the potential applications of Alanine, N-(3-methoxypropyl)-, methyl ester in the development of novel pharmaceuticals and bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties. The researchers synthesized a series of analogs by modifying the methoxypropyl substituent and found that certain derivatives showed significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6.

In another study published in the Bioorganic & Medicinal Chemistry Letters (2020), researchers explored the use of Alanine, N-(3-methoxypropyl)-, methyl ester as a building block for the synthesis of peptidomimetics. These peptidomimetics were designed to mimic the structure and function of natural peptides but with improved stability and bioavailability. The results showed that the synthesized compounds exhibited enhanced binding affinity to target proteins compared to their natural counterparts.

The versatility of Alanine, N-(3-methoxypropyl)-, methyl ester extends beyond pharmaceutical applications. In materials science, this compound has been used as a precursor for the synthesis of functional polymers with tunable properties. A recent study published in the Journal of Polymer Science: Polymer Chemistry (2021) reported the preparation of poly(amide-co-ester) copolymers using this compound as a monomer. The resulting polymers exhibited excellent thermal stability and mechanical strength, making them suitable for use in advanced materials applications such as coatings and adhesives.

In addition to its synthetic utility, Alanine, N-(3-methoxypropyl)-, methyl ester has also been investigated for its potential as a chiral auxiliary in asymmetric synthesis. Chiral auxiliaries are essential tools in organic chemistry for controlling stereochemistry during reactions. A study published in the Tetrahedron: Asymmetry (2019) demonstrated that this compound can effectively induce high enantioselectivity in asymmetric Michael additions when used as a chiral auxiliary.

The safety profile of Alanine, N-(3-methoxypropyl)-, methyl ester is an important consideration for its use in various applications. According to safety data sheets (SDS), this compound is generally considered to have low toxicity when handled properly. However, it is important to follow standard laboratory safety protocols to minimize exposure risks. Proper personal protective equipment (PPE) such as gloves and goggles should be worn when handling this compound.

In conclusion, Alanine, N-(3-methoxypropyl)-, methyl ester (CAS No. 1246362-36-6) is a valuable compound with diverse applications in chemistry, biochemistry, and pharmaceutical research. Its unique chemical structure provides a foundation for developing novel compounds with potential therapeutic benefits and advanced materials with improved properties. Ongoing research continues to uncover new possibilities for this versatile molecule.